Cas no 66571-28-6 (5,7-dibromobenzo[d]isoxazol-3-one)

5,7-dibromobenzo[d]isoxazol-3-one structure
66571-28-6 structure
Product Name:5,7-dibromobenzo[d]isoxazol-3-one
CAS No:66571-28-6
MF:C7H3Br2NO2
MW:292.912220239639
CID:964211
PubChem ID:3050506
Update Time:2025-04-19

5,7-dibromobenzo[d]isoxazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-dibromobenzo[d]isoxazol-3-one
    • 5,7-dibromo-1,2-benzoxazol-3-one
    • 1,2-Benzisoxazol-3(2H)-one, 5,7-dibromo-
    • 5,7-Dibromo-1,2-benzisoxazol-3(2H)-one
    • DTXSID00216745
    • 66571-28-6
    • 5,7-Dwubromo-3-hydroksybenzoizoksazol
    • 5,7-Dwubromo-3-hydroksybenzoizoksazol [Polish]
    • 5,7-dibromobenzo[d]isoxazol-3(2H)-one
    • Inchi: 1S/C7H3Br2NO2/c8-3-1-4-6(5(9)2-3)12-10-7(4)11/h1-2H,(H,10,11)
    • InChI Key: CTSBBKXYAZIXFG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC2C(NOC=21)=O)Br

Computed Properties

  • Exact Mass: 290.85299
  • Monoisotopic Mass: 290.85305g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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